Cas no 13970-09-7 (7-Phosphabicyclo[2.2.1]hept-2-ene)

7-Phosphabicyclo[2.2.1]hept-2-ene structure
13970-09-7 structure
Product Name:7-Phosphabicyclo[2.2.1]hept-2-ene
CAS No:13970-09-7
MF:C6H9P
MW:112.109422445297
CID:2773867
PubChem ID:71351567
Update Time:2025-04-21

7-Phosphabicyclo[2.2.1]hept-2-ene Chemical and Physical Properties

Names and Identifiers

    • 7-phosphanorbornene
    • 7-Phosphabicyclo[2.2.1]hept-2-ene
    • DTXSID00777063
    • 13970-09-7
    • Inchi: 1S/C6H9P/c1-2-6-4-3-5(1)7-6/h1-2,5-7H,3-4H2
    • InChI Key: FSRXXFSXMQCDKX-UHFFFAOYSA-N
    • SMILES: P1C2C=CC1CC2

Computed Properties

  • Exact Mass: 112.044187285g/mol
  • Monoisotopic Mass: 112.044187285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 94.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 0Ų
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